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Compound of Interest

5-Bromoazepan-4-one
Compound Name:

hydrobromide
CAS No.: 83613-48-3
Cat. No.: B6324992

Get Quote

\ J

Technical Support Center: 5-Bromoazepan-4-one
Hydrobromide
Compound Profile & Stability Overview

e Chemical Name: 5-Bromoazepan-4-one hydrobromide[1][2][3]
e CAS Number: 83613-48-3[2][3]

¢ Molecular Formula: CeH10BrNO - HBr

o Core Reactivity: This compound is an

-bromo ketone housed within a seven-membered azepane ring. It is highly electrophilic and
prone to three primary degradation pathways:

o Nucleophilic substitution (hydrolysis/solvolysis).
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o Elimination (formation of

-unsaturated enones).

o Favorskii Rearrangement (skeletal contraction to pyrrolidine derivatives under basic
conditions).

Diagnostic Troubleshooting (Q&A)
Q1: My sample has turned from off-white to
yellow/brown. Is it still usable?

Diagnosis: The color change indicates oxidative degradation or the liberation of free bromine (

o Cause: Exposure to light or moisture causes the HBr salt to dissociate slightly, leading to the
formation of the free base, which is unstable. The free base undergoes elimination to form
the conjugated enone (azepin-4-one), which oligomerizes into colored compounds.

e Solution:

o Minor Yellowing: Perform a reslurry in cold anhydrous diethyl ether or MTBE (Methyl tert-
butyl ether) to wash away surface oxidation.

o Dark Brown: Recrystallization is required (see Protocol A).

o Prevention: Store under Argon at -20°C.

Q2: | see a "doublet of doublets” impurity in the proton
NMR around 4.5 ppm. What is it?

Diagnosis: This is likely the 3-bromo regioisomer.

» Context: Direct bromination of azepan-4-one can occur at either the C3 or C5 position. While
C5 is often thermodynamically favored due to ring conformation, C3 kinetic products form if
the reaction temperature spikes.
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 Differentiation:
o 5-Bromo (Target): Look for coupling constants typical of the C5-C6 methylene interaction.

o 3-Bromo (Impurity): The C3 proton often shows a distinct coupling pattern due to the
proximity of the nitrogen atom (even if protonated).

o Resolution: Regioisomers are difficult to separate by simple recrystallization. Use Flash
Chromatography on a C18 reverse-phase column (Acidic mobile phase: 0.1% TFA in
Water/MeCN) to prevent silica-induced degradation.

Q3: The melting point is lower than the literature value
(approx. 175-180°C dec). Why?

Diagnosis:Solvent inclusion or excess HBr.

o Cause: Azepane rings are conformationally flexible and can trap solvent molecules in the
crystal lattice. Alternatively, the sample may contain trapped

species if synthesized using excess bromine.

o Test: Run a TGA (Thermogravimetric Analysis) or dry a small sample at 40°C under high
vacuum (0.1 mbar) for 4 hours and re-check melting point.

Impurity Landscape & Formation Pathways

The following diagram illustrates the genesis of common impurities during the synthesis and
storage of 5-Bromoazepan-4-one.
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Figure 1: Reaction pathways showing the formation of the target compound and its primary
impurities (Regioisomer, Elimination, and Hydrolysis).[4]

Purification Protocols
Protocol A: Recrystallization (For Bulk Purity
Enhancement)

Use this method to remove colored oxidation products and hydrolysis impurities.
e Solvent System: Isopropanol (IPA) / Diethyl Ether (
).
o Note: Avoid Methanol/Ethanol if possible, as they can react with the
-bromo ketone to form ketals or undergo solvolysis over prolonged heating.
 Dissolution:
o Suspend the crude solid (10 g) in IPA (40 mL).

o Heat gently to 50-60°C. Do not reflux (risk of elimination).
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o Add IPA dropwise until dissolution is complete.

« Filtration:

o While hot, filter through a glass frit to remove insoluble inorganic salts or polymer specks.
o Crystallization:

o Cool the filtrate slowly to Room Temperature (RT).

o Add anhydrous

(20 mL) slowly to induce turbidity.

o Store at 4°C for 12 hours.
e |solation:
o Filter the white crystals under Argon/Nitrogen blanket (hygroscopic!).

o Wash with cold

o Dry under vacuum over

Protocol B: Reslurrying (For Minor Surface Impurities)

Use this method if the purity is >95% but the color is off.
o Suspend the solid in Acetonitrile (MeCN) (5 volumes).
e Stir vigorously at 0°C for 30 minutes.

o Rationale: The HBr salt is sparingly soluble in cold MeCN, but the colored organic
impurities (enones) are generally more soluble.

¢ Filter and wash with cold MTBE.
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Analytical Reference Data

Specification Common o
Parameter L Remediation

(Target) Deviations

White to off-white Yellow/Orange sticky Recrystallize (Protocol
Appearance _ ]

crystalline powder solid A)

) Check for hydrolysis
) < 95% with broad ) )

Purity (HPLC) > 97.0% (a/a) (Hydroxy impurity

peaks

elutes early)

H-NMR (DMSO-d6)

4.8-5.0 (1H, m, CH-

Extra multiplet at

3-Bromo regioisomer

present. Use Prep-

Br) 4.5 HPLC.
Dry at 40°C/vac.
Water Content (KF) <0.5% >1.0% Material is
hygroscopic.
) ) Loss of HBr. Acidify
Bromide Content 28-30% (lonic Br) < 25%

with HBr/Acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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